Cas no 201164-20-7 ((1S,2s)-2-(4-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid)

(1S,2S)-2-(4-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring a trifluoromethyl-substituted aromatic ring. Its rigid cyclopropane scaffold and electron-withdrawing trifluoromethyl group enhance its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The stereospecific (1S,2S) configuration ensures precise control in asymmetric reactions, making it valuable for constructing bioactive molecules with defined stereochemistry. The carboxylic acid moiety allows further functionalization, enabling derivatization into esters, amides, or other derivatives. Its structural features contribute to improved metabolic stability and binding affinity in target applications. This compound is particularly relevant in medicinal chemistry for developing enzyme inhibitors or receptor modulators due to its conformational constraints and electronic properties.
(1S,2s)-2-(4-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid structure
201164-20-7 structure
Product Name:(1S,2s)-2-(4-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid
CAS No:201164-20-7
MF:C11H9F3O2
MW:230.183173894882
MDL:MFCD31556086
CID:4634309
Update Time:2025-10-15

(1S,2s)-2-(4-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1S,2s)-2-(4-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid
    • Cyclopropanecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]-, (1S,2S)-
    • (1S,2S)-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
    • H11561
    • (1S)-2beta-[4-(Trifluoromethyl)phenyl]-1alpha-cyclopropanecarboxylic acid
    • MDL: MFCD31556086
    • Inchi: 1S/C11H9F3O2/c12-11(13,14)7-3-1-6(2-4-7)8-5-9(8)10(15)16/h1-4,8-9H,5H2,(H,15,16)/t8-,9+/m1/s1
    • InChI Key: UKRIUIRBTVRYAH-BDAKNGLRSA-N
    • SMILES: FC(C1C=CC(=CC=1)[C@H]1C[C@@H]1C(=O)O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 279
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3

(1S,2s)-2-(4-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D780450-1g
(1S,2S)-2-[4-(Trifluoromethyl)phenyl]cyclopropanecarboxylic Acid
201164-20-7 95%
1g
$1485 2024-07-19
Cooke Chemical
LN7065048-1g
(1S,2S)-2-[4-(Trifluoromethyl)phenyl]cyclopropanecarboxylicAcid
201164-20-7 ≥95%
1g
RMB 10000.00 2025-02-21
eNovation Chemicals LLC
D780450-1g
(1S,2S)-2-[4-(Trifluoromethyl)phenyl]cyclopropanecarboxylic Acid
201164-20-7 95%
1g
$1485 2025-02-20
eNovation Chemicals LLC
D780450-1g
(1S,2S)-2-[4-(Trifluoromethyl)phenyl]cyclopropanecarboxylic Acid
201164-20-7 95%
1g
$1485 2025-02-19

Additional information on (1S,2s)-2-(4-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid

(1S,2s)-2-(4-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound (1S,2s)-2-(4-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid, identified by the CAS registry number 201164-20-7, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their stability and reactivity due to the strained ring structure of cyclopropane. The presence of a trifluoromethyl group on the aromatic ring further enhances its chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design, particularly in the development of antibiotics and antiviral agents. The (1S,2s) stereochemistry of this compound plays a crucial role in determining its biological activity and selectivity. Researchers have found that the spatial arrangement of substituents on the cyclopropane ring significantly influences the compound's ability to interact with target proteins, making it a promising candidate for therapeutic applications.

The synthesis of (1S,2s)-2-(4-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluoromethyl group is typically achieved through electrophilic substitution reactions, while the cyclopropane ring is formed via [2+1] cycloaddition or other ring-closing reactions. The stereochemistry of the compound is controlled during the synthesis using chiral catalysts or resolution techniques, ensuring high enantiomeric purity.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its trifluoromethyl group contributes to its lipophilicity, which is advantageous for drug delivery systems requiring good membrane permeability.

The carboxylic acid functional group present in this molecule allows for further chemical modifications, such as esterification or amide formation, enabling the creation of derivatives with enhanced bioavailability or specific biological activities. For instance, ester derivatives have been shown to exhibit improved pharmacokinetic profiles in preclinical studies.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the strained cyclopropane ring exerts significant strain energy, which can be harnessed in various chemical transformations. Additionally, molecular docking studies have demonstrated that this compound has potential as an inhibitor of certain enzymes involved in metabolic pathways.

In conclusion, (1S,2s)-2-(4-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid represents a versatile building block in organic synthesis with promising applications in drug discovery and materials science. Its unique combination of stereochemistry and functional groups makes it a valuable tool for researchers seeking to develop novel compounds with tailored properties.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.